Cas no 1261789-79-0 (3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl)

• Product Name: 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl
• CAS No: 1261789-79-0
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994944
• Update Time: 2025-09-23

3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)24-12-10(5-2-6-11(12)15(21,22)23)8-3-1-4-9(7-8)14(18,19)20/h1-7,13H
• InChI Key： RNPCGXFIXPRZSV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC(F)F)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

Professional Introduction to Compound with CAS No 1261789-79-0 and Product Name: 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl

The compound with the CAS number 1261789-79-0 and the product name 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl represents a significant advancement in the field of advanced materials and pharmaceutical chemistry. This biphenyl derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various high-tech industries and medicinal chemistry research.

The molecular structure of 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl consists of two phenyl rings connected by a central bridge, with substituents that include trifluoromethyl and difluoromethoxy groups. These substituents not only enhance the compound's electronic properties but also contribute to its stability and reactivity, making it a versatile candidate for further chemical modifications and functionalization.

In recent years, the study of biphenyl derivatives has seen remarkable progress, particularly in the development of organic electronic materials. The presence of fluorine atoms in this compound imparts exceptional thermal and chemical stability, which is crucial for applications in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other optoelectronic devices. The electron-withdrawing nature of the trifluoromethyl groups and the electron-donating capability of the difluoromethoxy groups create a balanced electronic environment, facilitating efficient charge transport and device performance.

Moreover, the pharmaceutical industry has shown great interest in this compound due to its potential as an intermediate in drug synthesis. The biphenyl core is a common motif in many bioactive molecules, and modifications such as those present in 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl can lead to novel compounds with enhanced pharmacological properties. Researchers have been exploring its utility in developing new therapeutic agents targeting various diseases, including cancer and neurological disorders. Preliminary studies suggest that this compound exhibits promising bioactivity by interacting with specific biological targets, although further clinical trials are necessary to validate these findings.

The synthesis of 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The use of fluorinated reagents and solvents is essential to ensure the integrity of the fluorine-containing substituents throughout the synthetic process.

From an industrial perspective, the production of this compound on an industrial scale presents both challenges and opportunities. The high cost of fluorinated precursors necessitates the development of cost-effective synthetic routes that minimize waste and maximize efficiency. Additionally, stringent safety measures must be implemented due to the reactive nature of some intermediates involved in its synthesis. However, advancements in green chemistry principles offer promising solutions to these challenges by promoting sustainable practices and reducing environmental impact.

The applications of 3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl extend beyond electronics and pharmaceuticals. In agrochemical research, this compound has been investigated as a potential precursor for developing novel pesticides with improved efficacy and lower environmental toxicity. Its unique chemical properties make it an attractive candidate for designing molecules that can interact selectively with biological targets in pests while minimizing harm to non-target organisms.

Future research directions for this compound include exploring its role in nanotechnology applications. The ability to functionalize biphenyl derivatives with specific groups opens up possibilities for creating novel nanomaterials with tailored properties. These materials could find applications in areas such as drug delivery systems, sensors, and catalysts. The integration of computational chemistry techniques will also play a crucial role in predicting the behavior of this compound under different conditions, thereby guiding experimental design and optimizing its performance.

In conclusion,3,3'-Bis(trifluoromethyl)-2-(difluoromethoxy)biphenyl (CAS No 1261789-79-0) stands as a testament to the innovative potential of fluorinated organic compounds. Its unique structural features make it a valuable asset in multiple domains ranging from electronics to pharmaceuticals and beyond. As research continues to uncover new applications for this compound, further advancements are expected to emerge, driven by interdisciplinary collaboration between chemists、physicists、biologists，and engineers dedicated to pushing the boundaries of material science and medicinal chemistry.